Cas no 898418-19-4 (5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one)

• Product Name: 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one
• CAS No: 898418-19-4
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 5482657
• Update Time: 2025-06-11

5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-5-[(4-nitrophenyl)methoxy]pyran-4-one
• 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C22H20N2O5/c25-21-11-20(13-23-10-9-17-3-1-2-4-18(17)12-23)28-15-22(21)29-14-16-5-7-19(8-6-16)24(26)27/h1-8,11,15H,9-10,12-14H2
• InChI Key： BKSMYBMNYKWZMT-UHFFFAOYSA-N
• SMILES： C1(CN2CCC3=C(C2)C=CC=C3)OC=C(OCC2=CC=C([N+]([O-])=O)C=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one

Introduction to 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one (CAS No. 898418-19-4)

5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898418-19-4, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its molecular framework incorporates several pharmacologically relevant moieties, including a tetrahydroisoquinoline scaffold and an o-nitrophenyl substituent, which are known to contribute to its potential biological activity.

The tetrahydroisoquinoline core is a privileged structure in drug discovery, frequently observed in natural products and pharmacologically active agents. This motif is particularly notable for its presence in alkaloids and other bioactive compounds that exhibit a wide range of biological functions, such as analgesic, neuroprotective, and anticancer properties. The specific arrangement of atoms within the 1,2,3,4-tetrahydroisoquinolin-2-yl group in this compound suggests potential interactions with biological targets that are critical for therapeutic intervention.

Complementing the tetrahydroisoquinoline moiety is the 4H-pyran-4-one ring system, which introduces additional conformational flexibility and electronic properties to the molecule. This structural feature is often employed in medicinal chemistry to modulate binding affinity and metabolic stability. The presence of both oxygen-containing heterocycles further enhances the compound's potential for biological activity by facilitating hydrogen bonding interactions with biological macromolecules.

The methoxy group at the 5-position of the 4-nitrophenyl ring adds another layer of functionalization, influencing both the electronic distribution and solubility characteristics of the molecule. This substitution pattern is frequently explored in drug design due to its ability to modulate pharmacokinetic properties while maintaining or enhancing biological activity. The nitro group itself is a well-known pharmacophore that can participate in various chemical reactions and biological interactions, including redox processes and hydrogen bonding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The combination of the tetrahydroisoquinoline, nitrophenyl, and pyranone moieties suggests potential interactions with enzymes or receptors involved in critical biological pathways. For instance, studies have shown that derivatives of tetrahydroisoquinoline exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in neurodegenerative diseases like Parkinson's disease.

Moreover, the structural features of this compound align with emerging trends in drug discovery towards multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects while minimizing side effects. The presence of multiple pharmacophoric regions in 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one makes it a promising candidate for such an approach.

In vitro studies have begun to explore the potential bioactivity of this compound across various cellular assays. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases or transcription factors that are relevant to cancer progression. Additionally, its ability to cross the blood-brain barrier has been investigated using computational models based on passive diffusion principles. These models predict that modifications to the molecular weight and lipophilicity could enhance its brain penetration capabilities.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been explored to construct the desired framework efficiently. Advances in synthetic methodologies have enabled chemists to access such complex molecules with higher yields and purity than previously possible.

The role of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing this compound's structure. High-resolution NMR allows for detailed elucidation of connectivity between atoms, while MS provides information about molecular weight and fragmentation patterns. These techniques collectively ensure that the synthesized material matches the intended structure before proceeding with biological testing.

Ethical considerations are paramount when evaluating new chemical entities like 5-(4-nitrophenyl)methoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one for therapeutic use. Rigorous safety assessments must be conducted prior to any clinical translation efforts to ensure that potential risks are minimized for human subjects participating in trials or using these compounds therapeutically.

The development pipeline for this type of molecule typically involves collaboration between synthetic chemists who generate novel compounds based on structural scaffolds identified through virtual screening programs or de novo design approaches; biologists who perform high-throughput screening assays; computational chemists who model molecular interactions; pharmacologists who assess drug-like properties; toxicologists who evaluate safety profiles; clinical researchers who conduct human trials; regulatory affairs specialists who navigate approval processes; manufacturing teams responsible for scaling up production; marketing professionals who promote new therapies once they reach market availability; healthcare providers who prescribe these medications based on clinical guidelines; patients who benefit from new treatments becoming accessible through insurance coverage programs or direct-to-consumer channels where applicable.